2-Chloromethyl-2,3-dihydro-6-nitroimidazo[2,1-b]oxazole

• IUPAC Name: 2-(chloromethyl)-6-nitro-2,3-dihydroimidazo[2,1-b][1,3]oxazole
• InChI: InChI=1S/C6H6ClN3O3/c7-1-4-2-9-3-5(10(11)12)8-6(9)13-4/h3-4H,1-2H2
• InChI Key: AMEBFJJGPLVLCN-UHFFFAOYSA-N
• Canonical SMILES: C1C(OC2=NC(=CN21)[N+](=O)[O-])CCl
• Molecular Formula: C6H6ClN3O3
• DSSTOX Substance ID: DTXSID50994061
• Molecular Weight: 203.58 g/mol
• CAS RN: 73332-76-0

Description

2-Chloromethyl-2,3-dihydro-6-nitroimidazo[2,1-b]oxazole is a chemical compound with the molecular formula C6H6ClN3O3. It has an average mass of 203.583 Da and a monoisotopic mass of 203.009766 Da. This compound is also known by its IUPAC name, 2-(Chloromethyl)-6-nitro-2,3-dihydroimidazo[2,1-b][1,3]oxazole.

Molecular Structure Analysis

The molecular structure of this compound is characterized by the presence of an imidazo[2,1-b]oxazole ring substituted with a chloromethyl group at the 2-position and a nitro group at the 6-position.

Chemical Reactions Analysis

While specific chemical reactions involving this compound are not detailed in the current search results, nitroimidazooxazoles have been found to exhibit significant antitubercular activity.

Physical And Chemical Properties Analysis

This compound has a molecular weight of 203.58 g/mol. Other physical and chemical properties specific to this compound are not available in the current search results.

Scientific Research Applications

• Antitubercular Agents :

  • A series of 2,3-dihydro-7-nitroimidazo[5,1-b]oxazoles, similar to the compound , have been synthesized and tested for antimycobacterial activity. These compounds have been evaluated for their structure and potential as tuberculostatic agents (Żwawiak et al., 2008).
  • Another study explored the synthesis of 6-nitro-2,3-dihydroimidazo[2,1-b][1,3]-thiazoles and -oxazoles as backups to the antitubercular drug pretomanid. These compounds showed potential against tuberculosis and Chagas disease (Thompson et al., 2017).

• Activity Against Mycobacterium Tuberculosis :

  • Nitroimidazoles, a class including 2-Chloromethyl-2,3-dihydro-6-nitroimidazo[2,1-b]oxazole, have shown promise as new antitubercular agents. TBA-354, a related compound, exhibited efficacy against Mycobacterium tuberculosis in both in vitro and in vivo studies (Upton et al., 2014).

• Potential for Treating Neglected Tropical Diseases :

  • 6-Nitro-2,3-dihydroimidazo[2,1-b][1,3]oxazoles were studied for their potential as treatments for visceral leishmaniasis, a neglected tropical disease. This research led to the identification of DNDI-VL-2098 as a potential drug candidate for this condition (Thompson et al., 2016).

• Antileishmanial Activity :

  • Mono and bicyclic nitroimidazoles, including the class to which the compound belongs, were screened for in vitro antileishmanial
  activity. Several compounds demonstrated moderate to good activity against leishmaniasis, further underscoring the therapeutic potential of this class of compounds .

• Chemical Synthesis and Applications :

  • Various studies have focused on the synthesis and potential applications of these compounds. For instance, efficient synthesis processes for producing new derivatives with potential antibacterial properties have been reported (Mathias et al., 2018).
  • Another study reported the synthesis of imidazo[2,1-b]thiazole derivatives as potential anti-infectious agents, demonstrating the versatility of these compounds in developing new treatments for infectious diseases (Juspin et al., 2010).

• Potential in Drug Development :

  • The development of scalable processes for synthesizing these compounds, like DNDI-VL-2098, indicates the potential for large-scale production, which is crucial for drug development and deployment (Satam et al., 2016).

Future Directions

The compound 2-Chloromethyl-2,3-dihydro-6-nitroimidazo[2,1-b]oxazole and its derivatives have shown potential for antileishmanial activity. These nitroimidaoxazoles are being taken up for in vivo and genotoxicity studies, and the results will be published in future research.